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Personal protective equipment for handling
Tyk2-IN-19
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Compound of Interest

Compound Name: Tyk2-IN-19

Cat. No.: B15615276

Essential Safety and Handling Guide for Tyk2-IN-
19

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Tyk2-IN-19 (CAS No. 2866415-98-5), a potent and selective Tyrosine Kinase 2 (Tyk2) inhibitor
intended for research use only.[1] In the absence of a specific Safety Data Sheet (SDS), these
recommendations are based on best practices for handling potent, research-grade small
molecule kinase inhibitors.[2][3] Adherence to these guidelines is essential to ensure personal
safety and maintain a secure laboratory environment.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory when working with Tyk2-IN-19 to prevent
accidental exposure through inhalation, ingestion, or skin contact.[2] The required level of PPE
varies depending on the specific laboratory activity.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15615276?utm_src=pdf-interest
https://www.benchchem.com/product/b15615276?utm_src=pdf-body
https://www.medchemexpress.com/tyk2-in-19.html?locale=ja-JP
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_ATM_Inhibitor_2.pdf
https://www.benchchem.com/product/b15615276?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15615276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

. Recommended Personal Protective
Laboratory Activity Eaqui -
quipmen

Respirator: NIOSH-approved N95 or higher-
rated respirator. Gloves: Double-gloving with
nitrile gloves. Eye Protection: Chemical splash

Weighing and Aliquoting (Solid Form) goggles. Lab Coat: Disposable or dedicated
non-absorbent lab coat. Ventilation: Certified
chemical fume hood or powder containment
hood.[2]

Gloves: Double-gloving with nitrile gloves. Eye

Protection: Chemical splash goggles or a face
Solution Preparation and Handling shield if there is a significant splash risk. Lab

Coat: Standard laboratory coat. Ventilation:

Chemical fume hood.[2]

Gloves: Nitrile gloves. Eye Protection: Safety

] glasses with side shields. Lab Coat: Standard

Cell Culture and In Vitro Assays ] ] ]
laboratory coat. Containment: Class Il biological

safety cabinet.[2]

Gloves: Heavy-duty nitrile or butyl rubber
Waste Disposal gloves. Eye Protection: Chemical splash
goggles. Lab Coat: Standard laboratory coat.[2]

Operational Plan: Step-by-Step Guidance

A clear and structured operational plan is crucial for the safe management of Tyk2-IN-19 within
the laboratory.

1. Designated Work Area:

o All work with Tyk2-IN-19, from handling the solid compound to preparing solutions, must be
conducted in a designated and clearly marked area.[2]

2. Engineering Controls:
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 All manipulations of the solid compound and concentrated solutions must be performed
within a certified chemical fume hood to minimize inhalation exposure.[2]

3. Preventing Contamination:

o Use dedicated laboratory equipment (spatulas, glassware, etc.) when handling Tyk2-IN-19.
« |f dedicated equipment is not feasible, ensure thorough decontamination after each use.[2]
4. Personal Hygiene:

e Wash hands thoroughly with soap and water after handling the compound, even when
gloves have been worn.[2]

5. Spill Response:
¢ In case of a spill, evacuate the area and prevent others from entering.
o Wear appropriate PPE, including a respirator, before cleaning the spill.

o Absorb liquid spills with an inert material and collect all contaminated materials in a sealed,
labeled hazardous waste container.

Disposal Plan

Proper disposal of Tyk2-IN-19 and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.
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Waste Type Disposal Procedure

Collect in a dedicated, clearly labeled, and

Solid Waste .
sealed hazardous waste container.[3]
o Collect in a dedicated, clearly labeled, and
Liquid Waste )
sealed hazardous waste container.[3]
Dispose of in a puncture-resistant sharps
Contaminated Sharps container labeled for hazardous chemical waste.

[3]

Dispose of as hazardous waste in a designated,

Contaminated PPE _
labeled container.

Note: All waste disposal must be carried out in strict accordance with local, state, and federal

regulations.[3]

Visualizing Safe Handling and Decision Making

To further clarify the necessary procedures, the following diagrams illustrate the safe handling
workflow and the decision-making process for selecting appropriate PPE.

Preparation Handling (in Fume Hood) Cleanup & Disposal
Receive &Log Storeina Don Appropriate Prepare Stock Use in Decontaminate Dispose of Wash Hands
( Tyk2-IN-19 Designated Area PPE Weigh Solid Solution Experiment it Equipment Waste Remove PPE Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tyk2-IN-19 from receipt to disposal.
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Caption: Decision tree for selecting appropriate PPE based on the physical form of Tyk2-IN-19.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Tyk2-IN-19].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615276#personal-protective-equipment-for-
handling-tyk2-in-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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